Cas no 733710-43-5 (Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-)

Phenol,2-[(1S)-1-aminoethyl]-3-methoxy- structure
733710-43-5 structure
Product Name:Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-
CAS No:733710-43-5
MF:C9H13NO2
MW:167.205022573471
CID:562304
PubChem ID:14643123
Update Time:2023-10-31

Phenol,2-[(1S)-1-aminoethyl]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[(1S)-1-aminoethyl]-3-methoxy-
    • 2-[(1S)-1-aminoethyl]-3-methoxyphenol
    • PHENOL, 2-(1-AMINOETHYL)-3-METHOXY-, (S)- (9CI)
    • (S)-2-(1-AMINOETHYL)-3-METHOXY-PHENOL
    • Phenol,2-(1-aminoethyl)-3-methoxy-,(S)
    • Phenol,2-[(1S)-1-aminoethyl]-3-methoxy
    • Phenol,2-(1-aminoethyl)-3-methoxy-,(S)-
    • (S)-2-(1-Aminoethyl)-3-methoxyphenol
    • AKOS006294138
    • MFCD06762084
    • 733710-43-5
    • DTXSID20562519
    • Inchi: 1S/C9H13NO2/c1-6(10)9-7(11)4-3-5-8(9)12-2/h3-6,11H,10H2,1-2H3/t6-/m0/s1
    • InChI Key: RAUUSAQUBYOICH-LURJTMIESA-N
    • SMILES: O(C)C1C=CC=C(C=1[C@H](C)N)O

Computed Properties

  • Exact Mass: 167.09500
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 55.48000
  • LogP: 2.12080

Phenol,2-[(1S)-1-aminoethyl]-3-methoxy- Related Literature

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